5-(4-morpholinylsulfonyl)-2,1,3-benzothiadiazole

• IUPAC Name: 4-(2,1,3-benzothiadiazol-5-ylsulfonyl)morpholine
• InChI: InChI=1S/C10H11N3O3S2/c14-18(15,13-3-5-16-6-4-13)8-1-2-9-10(7-8)12-17-11-9/h1-2,7H,3-6H2
• InChI Key: YAUZBTIYJYBTBR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC3=NSN=C3C=C2
• Molecular Formula: C10H11N3O3S2
• Molecular Weight: 285.3 g/mol

Description

5-(4-morpholinylsulfonyl)-2,1,3-benzothiadiazole, commonly known as Mersalyl, is a chemical compound that has been widely used in scientific research for its unique properties. This compound was first synthesized in 1951 and has since been used in various biochemical and physiological studies.

Mechanism of Action

Mersalyl inhibits the transport of ions across biological membranes by binding to the thiol groups of the transport proteins. This binding leads to a conformational change in the transport protein, which inhibits its function. Mersalyl has been shown to specifically bind to the thiol groups of the transport proteins and does not affect other proteins in the cell.
Biochemical and Physiological Effects:
Mersalyl has been shown to have various biochemical and physiological effects. It has been shown to inhibit the transport of ions across the mitochondrial membrane, which leads to a decrease in ATP synthesis. This decrease in ATP synthesis has been shown to affect various physiological processes such as respiration and muscle contraction. Mersalyl has also been shown to affect the transport of ions across the plasma membrane, which leads to a decrease in cell volume and an increase in cell death.

Advantages and Limitations for Lab Experiments

Mersalyl has several advantages for lab experiments. It is a potent inhibitor of ion transport and has been shown to be effective in various studies. Mersalyl is also relatively cheap and easy to synthesize, which makes it accessible to researchers. However, Mersalyl has some limitations for lab experiments. It has been shown to have some toxic effects on cells, which can limit its use in certain experiments. Mersalyl also has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of Mersalyl. One direction is to study its effects on other transport proteins in the cell. Mersalyl has been shown to specifically bind to the thiol groups of transport proteins, but its effects on other proteins in the cell are not well understood. Another direction is to study the long-term effects of Mersalyl on cells and tissues. Mersalyl has a short half-life, which makes it difficult to study its long-term effects. Finally, Mersalyl could be used as a tool to study the role of ion transport in various diseases such as cancer and neurodegenerative diseases.
Conclusion:
In conclusion, Mersalyl is a chemical compound that has been widely used in scientific research for its unique properties. It has been used as a tool to study the transport of ions across biological membranes and has been shown to have various biochemical and physiological effects. Mersalyl has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of Mersalyl, which could lead to a better understanding of its role in various physiological processes and diseases.

Synthesis Methods

Mersalyl can be synthesized using a two-step process. The first step involves the reaction of 2-aminobenzenesulfonamide with chloroacetic acid to form 2-(4-sulfamoylphenyl) acetic acid. The second step involves the reaction of 2-(4-sulfamoylphenyl) acetic acid with thionyl chloride and morpholine to form Mersalyl. This synthesis method has been used in various studies and has been proven to be effective in producing high yields of Mersalyl.

Scientific Research Applications

Mersalyl has been widely used in scientific research for its unique properties. It has been used as a tool to study the transport of ions across biological membranes. Mersalyl has been shown to inhibit the transport of ions such as sodium, potassium, and chloride across the mitochondrial membrane. This inhibition has been used to study the role of ion transport in various physiological processes such as respiration and ATP synthesis.